Cas no 128553-04-8 (b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI))

• Product Name: b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI)
• CAS No: 128553-04-8
• MF: C₁₅H₂₃NNa₂O₁₅S
• MW: 535.385366678238
• CID: 174353
• PubChem ID: 3083103
• Update Time: 2025-04-19

b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-, 4-(hydrogen sulfate), disodium salt (9CI)
• b-D-Galactopyranoside, methyl2-(acetylamino)-2-deoxy-3-O-b-D-glucopyranuronosyl-, 4-(hydrogen ...
• disodium,(2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R,6R)-5-acetamido-2-(hydroxymethyl)-6-methoxy-3-sulfonatooxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• methyl 2-acetamido-2-deoxy-3-O-(beta-glucopyranosyluronic acid)-4-O-sulfo-beta-galactopyranoside
• beta-D-Galactopyranoside, methyl 2-(acetylamino)-2-deoxy-3-O-beta-D-glucopyranuronosyl-, 4-(hydrogen sulfate), disodium salt
• Mais-glu
• Methyl 2-(acetylamino)-2-deoxy-3-O-beta-D-glucopyranuronosyl-beta-D-galactopyranoside 4-(hydrogen sulfate), disodium salt
• 128553-04-8
• disodium;(2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R,6R)-5-acetamido-2-(hydroxymethyl)-6-methoxy-3-sulfonatooxyoxan-4-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate

• Inchi： 1S/C15H25NO15S.2Na/c1-4(18)16-6-11(10(31-32(24,25)26)5(3-17)28-14(6)27-2)29-15-9(21)7(19)8(20)12(30-15)13(22)23;;/h5-12,14-15,17,19-21H,3H2,1-2H3,(H,16,18)(H,22,23)(H,24,25,26);;/q;2*+1/p-2/t5-,6-,7+,8+,9-,10+,11-,12+,14-,15-;;/m1../s1
• InChI Key： VFJHIBOVYWZXEM-ZFSBJESCSA-L
• SMILES： S(=O)(=O)([O-])O[C@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)NC(C)=O)OC.[Na+].[Na+]

Computed Properties

• Exact Mass: 535.058
• Monoisotopic Mass: 535.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 262Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C